Cas no 981-15-7 (ailanthone)

• Product Name: ailanthone
• CAS No: 981-15-7
• MF: C₂₀H₂₄O₇
• MW: 376.4004
• MDL: MFCD32000832
• CID: 94744
• Update Time: 2025-11-06

ailanthone Chemical and Physical Properties

Names and Identifiers

• Ailanthone
• 13,21-Didehydrochaparrinone
• Picrasa-3,13(21)-diene-2,16-dione,11,20-epoxy-1,11,12-trihydroxy-, (1b,11b,12a)-
• Δ13-Dehydrochaparrinone
• (1β,11β,12α)-11,20-Epoxy-1,11,12-trihydroxypicrasa-3,13(21)-diene-2,16-dione
• [ "" ]
• (1S,4R,5S,17S)-4,5,17-Trihydroxy-14,18-dimethyl-6-methylidene-3,10-dioxapentacyclo[9.8.0.01,7.04,19.
• NSC132792
• 4,5,17-Trihydroxy-14,18-dimethyl-6-methylidene-3,10-dioxapentacyclo[9.8.0.01,7.04,19.013,18]nonadec-
• ailanthone

• MDL： MFCD32000832
• Inchi： 1S/C20H24O7/c1-8-4-12(21)16(24)18(3)10(8)5-13-19-7-26-20(25,17(18)19)15(23)9(2)11(19)6-14(22)27-13/h4,10-11,13,15-17,23-25H,2,5-7H2,1,3H3
• InChI Key： WBBVXGHSWZIJST-UHFFFAOYSA-N
• SMILES： O1C([H])([H])C23C4([H])C([H])([H])C(=O)OC2([H])C([H])([H])C2([H])C(C([H])([H])[H])=C([H])C(C([H])(C2(C([H])([H])[H])C3([H])C1(C([H])(C4=C([H])[H])O[H])O[H])O[H])=O

Computed Properties

• Exact Mass: 376.15200
• Monoisotopic Mass: 376.15220310 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 0
• Complexity: 817
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 376.4
• XLogP3: -1.1
• Topological Polar Surface Area: 113

Experimental Properties

• Color/Form: Powder
• Density: 1.47
• PSA: 113.29000
• LogP: 0.08630

ailanthone Security Information

• Hazardous Material transportation number：UN 2811 6.1 / PGI
• RTECS：KT0930000
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Quassinoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Quassinoids
• Diterpenoids